Cas no 9005-84-9 (Starch soluble)

• Product Name: Starch soluble
• CAS No: 9005-84-9
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• MDL: MFCD00132834
• CID: 48206
• PubChem ID: 24899857
• Update Time: 2026-03-25

Starch soluble Chemical and Physical Properties

Names and Identifiers

• Starch
• starch from maize
• starch potato soluble
• starch hydrolyzed for electrophoresis*from potato
• starch potato hydrolyzed for*electrophoresis
• Starch, Soluble, Corn (1.01257)
• Starch, Soluble GR, Corn (1.01252)
• Starch, soluble
• Starch from potatoes
• IODINE INDICATOR ( STARCH REPLACEMENT)
• Starch,soluble,foranalysis250GR
• Thyodene
• ACS
• Starch, for analysis, soluble
• Starch, soluble, for analysis ACS
• Amylodextrin
• Soluble Starch
• Starch，soluble
• Starch soluble
• alpha-Maltose
• maltose
• Starch solution
• Glcalpha1-4Glca
• Glcalpha1-4Glcalpha
• 4-O-alpha-D-glucopyranosyl-alpha-D-glucopyranose
• 15SUG9AD26
• alpha-D-Glcp-(1->4)-alpha-D-Glcp
• D-(+)-Maltose
• Thyodene™ Indicator
• Starch, ACS reagent, soluble
• alpha-D-glucopyranosyl-(1->4)-alpha-D-glucopyranose
• Starch, extra pure, potato, powder
• 4-O-alpha-D-Glucopyranosyl-D-glucose
• Maltose, alpha-
• Ma
• Starch soluble - ACS
• Starch indicator

• MDL： MFCD00132834
• Inchi： 1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5-,6+,7-,8-,9-,10-,11+,12-/m1/s1
• InChI Key： GUBGYTABKSRVRQ-ASMJPISFSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O

Computed Properties

• Exact Mass: 342.116
• Monoisotopic Mass: 342.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190

Experimental Properties

• Color/Form: Solid
• Density: 1.5000
• Melting Point: 256-258 °C (dec.)(lit.)
• Boiling Point: Decomposes (NIOSH, 2016)
• Flash Point: 357.8°C
• Refractive Index: 1.652
• PH: 5.0-7.0 (25℃, 2% in solution)
• Solubility: H2O: passes test
• Water Partition Coefficient: Soluble in hot water.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 189.53000
• LogP: -5.39720
• Solubility: Soluble in hot water.
• Sensitiveness: Easily absorb moisture
• Merck: 14,8799

Starch soluble Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25:Prevent skin and eye contact.
• RTECS：232-686-4
• Storage Condition：Storage temperature: no restrictions.
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Starch soluble

Introduction to Starch Soluble and Its Applications in Modern Science

Starch soluble, with the chemical compound identification number CAS No 9005-84-9, is a widely recognized and utilized polysaccharide derivative in various scientific and industrial applications. This compound, derived from natural sources, has garnered significant attention due to its unique properties and versatility. Starch soluble is primarily known for its solubility in water, making it an excellent candidate for a multitude of applications ranging from food processing to pharmaceuticals.

The chemical structure of CAS No 9005-84-9 consists of glucose units linked by α-1,4 glycosidic bonds, with branches linked by α-1,6 glycosidic bonds. This structure imparts upon starch soluble its characteristic properties such as high viscosity, film-forming ability, and emulsifying properties. These attributes have made it a staple in industries requiring stabilizers, thickeners, and binders.

In recent years, research on starch soluble has seen remarkable advancements, particularly in the field of biodegradable materials. The growing concern over environmental sustainability has spurred innovation in developing eco-friendly alternatives to synthetic polymers. Starch soluble, being a renewable resource, has emerged as a promising candidate for biodegradable films and coatings. These applications not only address environmental concerns but also offer cost-effective solutions for packaging industries.

Moreover, the pharmaceutical industry has leveraged the unique properties of CAS No 9005-84-9 to develop novel drug delivery systems. The ability of starch soluble to form gels and films has been exploited to create controlled-release formulations. This innovation allows for more efficient drug delivery, improving therapeutic outcomes. Recent studies have demonstrated the potential of starch soluble based hydrogels in wound healing applications, showcasing its versatility beyond traditional uses.

The food industry also benefits significantly from the use of starch soluble. Its role as a thickener and stabilizer in sauces, syrups, and dairy products is well-documented. Additionally, its ability to enhance texture and mouthfeel has made it a preferred choice in confectionery products. The latest research indicates that modified forms of starch soluble, such as cross-linked starches, exhibit enhanced functional properties, further expanding its utility in food formulations.

Another emerging application of CAS No 9005-84-9 is in the realm of nanotechnology. Researchers are exploring the use of starch-based nanoparticles for various biomedical applications, including targeted drug delivery and imaging agents. The biocompatibility and biodegradability of these nanoparticles make them ideal candidates for medical use. Preliminary studies have shown promising results in using starch nanoparticles for cancer therapy, highlighting the potential of this compound in advanced medical treatments.

The agricultural sector has not been left behind in the utilization of starch soluble. Its application as a soil conditioner and moisture regulator has shown significant benefits in improving crop yields. The ability of starch soluble to retain water in soil helps mitigate drought stress, making it particularly valuable in arid regions. Furthermore, its role as a natural pesticide has been explored, offering an environmentally friendly alternative to synthetic chemicals.

In conclusion, starch soluble, identified by CAS No 9005-84-9, is a multifaceted compound with diverse applications across multiple industries. Its unique properties have positioned it as a key material in sustainable development efforts. As research continues to uncover new uses and innovations involving starch soluble, its importance is set to grow even further. The ongoing exploration of this natural polymer underscores its potential to revolutionize various sectors while promoting environmental sustainability.